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Introduction

Myristoyl Pentapeptide-17 is a synthetic, bioactive peptide that has garnered significant

attention in the cosmetics and dermatology sectors for its purported ability to enhance the

appearance of eyelashes and eyebrows. Structurally, it is a five-amino-acid peptide (Lys-Leu-

Ala-Lys-Lys) conjugated with myristic acid, a saturated fatty acid.[1] This lipophilic tail is

designed to improve the bioavailability and skin penetration of the peptide, allowing it to reach

the target hair follicles more effectively.[2] This technical guide provides an in-depth overview of

the research applications of Myristoyl Pentapeptide-17, focusing on its mechanism of action,

clinical efficacy, and the experimental protocols used to evaluate its performance.

Mechanism of Action

The primary mechanism of action attributed to Myristoyl Pentapeptide-17 is the stimulation of

keratin gene expression.[3][4][5] Keratins are the fundamental structural proteins that constitute

hair, skin, and nails. By upregulating the genetic expression of these proteins within the hair

follicle, the peptide effectively promotes the synthesis of keratin, leading to hair that is thicker,

stronger, and more resilient.[5][6][7]

Laboratory studies have shown that Myristoyl Pentapeptide-17 can increase the expression of

keratin genes by up to 160%, directly boosting keratin production.[3] The peptide is believed to

act on the dermal papilla cells at the base of the hair follicle, which play a crucial role in

regulating the hair growth cycle.[6][8] In addition to its direct action on keratin synthesis,
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Myristoyl Pentapeptide-17 may also facilitate the delivery of other key ingredients, such as

growth factors, to the hair follicle.[9][10]

Myristoyl Pentapeptide-17

Hair Follicle
(Dermal Papilla Cells)

Stimulates

Keratin Gene
Expression

Upregulates

Keratin Synthesis

Leads to Increased

Enhanced Eyelash Appearance
(Length, Thickness, Fullness)

Results in

Click to download full resolution via product page

Caption: Proposed mechanism of action for Myristoyl Pentapeptide-17.

Quantitative Data from Efficacy Studies
Multiple clinical and in-vivo studies have been conducted to quantify the effects of Myristoyl

Pentapeptide-17 on eyelash appearance. These studies consistently report statistically
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significant improvements in length, thickness, and volume. The data is summarized below for

comparative analysis.

Study Description Duration Key Findings Reference

Trial on 15 human

volunteers (ages 24-

82) applying a serum

with Myristoyl

Pentapeptide-17.

14 Days

25% increase in

eyelash length and

thickness.

[3]

In-vivo study applying

a serum with Myristoyl

Pentapeptide-17.

28 Days

66% increase in

appearance of

fullness and

thickness.

[11]

Clinical study with a

care solution

containing 10%

Myristoyl

Pentapeptide-17.

6 Weeks

Up to a 72% increase

in eyelash thickness

and length.

[3][6]

Open-label study on

30 female participants

(ages 15-45) using a

serum with Myristoyl

Pentapeptide-17 and

Myristoyl

Hexapeptide-16.

90 Days

Length:

+10.52%Volume:

+9.3%Thickness:

+35%Curl: +50.83%

[7][10]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and validation of scientific

findings. Below are representative protocols for clinical and in-vitro studies evaluating Myristoyl

Pentapeptide-17.

Clinical Efficacy Trial Protocol (In-Vivo)
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This protocol outlines a typical workflow for assessing the efficacy of a cosmetic serum

containing Myristoyl Pentapeptide-17 on human eyelashes.

Subject Recruitment: Recruit a cohort of healthy volunteers (e.g., n=30) with no known

ophthalmic or dermatological conditions.[10] Obtain informed consent.

Baseline Assessment (Day 0):

Conduct a dermatological and ophthalmological examination to ensure subject suitability.

Capture high-resolution digital images of the eyelashes using a standardized imaging

system (e.g., Canfield VISIA-CR).

Use image analysis software (e.g., Caslite Nova) to measure baseline parameters:

average lash length, thickness, volume, and curl angle.[10]

Product Application:

Provide subjects with the test serum containing Myristoyl Pentapeptide-17.

Instruct subjects to apply a thin layer of the serum to the roots of the upper eyelashes

once daily, typically at night, after cleansing the face.[7][11]

Follow-Up Assessments:

Schedule follow-up visits at predetermined intervals (e.g., Day 14, Day 28, Day 60, Day

90).[3][10][11]

At each visit, repeat the high-resolution imaging and image analysis to measure changes

in lash parameters compared to baseline.

Record any adverse events or subject-reported observations.

Data Analysis:

Perform statistical analysis (e.g., paired t-test) to determine the significance of changes

from baseline for each parameter (length, thickness, etc.). A p-value of <0.05 is typically

considered statistically significant.
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Caption: A generalized workflow for a clinical trial of an eyelash serum.

Keratinocyte Gene Expression Assay (In-Vitro)
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This protocol describes a method to measure the effect of Myristoyl Pentapeptide-17 on keratin

gene expression in a laboratory setting.

Cell Culture: Culture human follicle dermal papilla cells (HFDPCs) or normal human

epidermal keratinocytes (NHEK) in an appropriate growth medium until they reach

approximately 80% confluency.[8][12]

Treatment:

Prepare solutions of Myristoyl Pentapeptide-17 Acetate at various concentrations in a

suitable vehicle (e.g., DMSO, water).[13]

Replace the cell culture medium with a medium containing the different concentrations of

the peptide. Include a vehicle-only control group.

Incubate the cells for a specified period (e.g., 24-48 hours) to allow for gene expression

changes.

RNA Extraction:

Lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Kit, Qiagen)

according to the manufacturer's protocol.

Assess RNA quality and quantity using spectrophotometry or fluorometry.

Quantitative Real-Time PCR (qRT-PCR):

Synthesize complementary DNA (cDNA) from the extracted RNA via reverse transcription.

Perform qRT-PCR using primers specific for target keratin genes (e.g., KRT1, KRT10) and

one or more stable housekeeping genes (e.g., GAPDH, ACTB) for normalization.[14]

Data Analysis:

Calculate the relative expression of the target keratin genes using the 2-ΔΔCT method.[14]

Compare the gene expression levels in the peptide-treated groups to the vehicle control

group to determine the fold-change.
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Caption: Workflow for an in-vitro keratin gene expression analysis.

Safety and Toxicology
Myristoyl Pentapeptide-17 is generally considered safe for topical cosmetic use, with clinical

studies reporting no adverse side effects.[3] A risk assessment by the Danish Environmental

Protection Agency concluded that the peptide and its constituent amino acids are not

considered toxic and do not present a cause for health concerns, citing the low concentrations

used in cosmetic products.[15] While comprehensive toxicological data for the specific peptide

is limited, the Environmental Working Group (EWG) gives it a low hazard score.[15][16] As with

any cosmetic ingredient, there is a potential for individual sensitivity or allergic reaction.[4]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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